Cas no 933754-48-4 (2-(5-(Pyridin-3-yl)-1,3,4-oxadiazol-2-yl)-ethanamine)

• Product Name: 2-(5-(Pyridin-3-yl)-1,3,4-oxadiazol-2-yl)-ethanamine
• CAS No: 933754-48-4
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 1067604
• PubChem ID: 24254491
• Update Time: 2025-04-20

2-(5-(Pyridin-3-yl)-1,3,4-oxadiazol-2-yl)-ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-(Pyridin-3-yl)-1,3,4-oxadiazol-2-yl)-ethanamine
• 2-(5-(PYRIDIN-3-YL)-1,3,4-OXADIAZOL-2-YL)ETHANAMINE
• 5-(3-pyridinyl)-1,3,4-Oxadiazole-2-ethanamine
• 2-[5-(Pyridin-3-yl)-1,3,4-oxadiazol-2-yl]ethan-1-amine
• FT-0682540
• DTXSID10640517
• 2-(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)ethanamine
• AKOS011349727
• 933754-48-4
• DB-031971

• MDL： MFCD09883765
• Inchi： 1S/C9H10N4O/c10-4-3-8-12-13-9(14-8)7-2-1-5-11-6-7/h1-2,5-6H,3-4,10H2
• InChI Key： ZRWGYOOCIXFUPN-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC=CC=2)=NN=C1CCN

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77.8Ų

2-(5-(Pyridin-3-yl)-1,3,4-oxadiazol-2-yl)-ethanamine Security Information

• HazardClass：IRRITANT